5-bromo-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[4-(dimethylamino)phenyl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C24H26BrN3O2/c1-27(2)20-9-7-18(8-10-20)21(15-26-24(29)22-11-12-23(25)30-22)28-14-13-17-5-3-4-6-19(17)16-28/h3-12,21H,13-16H2,1-2H3,(H,26,29)
• InChI Key: IGZYAQAHTIXAGF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C2=CC=C(O2)Br)N3CCC4=CC=CC=C4C3
• Molecular Formula: C24H26BrN3O2
• Molecular Weight: 468.4 g/mol

Description

5-bromo-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C24H26BrN3O2 and its molecular weight is 468.395. The purity is usually 95%.
BenchChem offers high-quality 5-bromo-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Potential of Indole Derivatives

Indole derivatives are known for their diverse biological and clinical applications, including their role as plant hormones and pharmacological activities.

Therapeutic Potential of Imidazole Containing Compounds

Imidazole derivatives have been synthesized and evaluated for their antioxidant potential, showing good scavenging potential.

Fluorescein Derivatives

Studies on fluorescein derivatives, such as those containing bromo and dimethylamino groups, have been conducted to investigate their pH-dependent protolytic equilibria.